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Abstract
Uroguanylin-15, a peptide hormone found in rats, plays a crucial role in regulating fluid and

electrolyte homeostasis. Its action is primarily mediated through the activation of the guanylate

cyclase C (GC-C) receptor, leading to a cascade of intracellular events with significant

physiological outcomes. This technical guide provides a comprehensive overview of the core

molecular and functional aspects of rat Uroguanylin-15, including its amino acid sequence,

quantitative functional data, detailed experimental protocols, and a depiction of its signaling

pathway. This document is intended to serve as a valuable resource for researchers and

professionals involved in gastroenterology, nephrology, and drug development.

Molecular Profile of Uroguanylin-15 (Rat)
Amino Acid Sequence
The primary structure of rat Uroguanylin-15 consists of a 15-amino acid sequence. This

sequence is crucial for its biological activity and interaction with its target receptor.

Sequence: Thr-Asp-Glu-Cys-Glu-Leu-Cys-Ile-Asn-Val-Ala-Cys-Thr-Gly-Cys

Disulfide Bonds: The peptide contains two essential disulfide bonds, formed between Cys4-

Cys12 and Cys7-Cys15. These bonds are critical for maintaining the peptide's three-

dimensional structure and, consequently, its biological function.
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Quantitative Data
The biological activity and distribution of rat Uroguanylin-15 have been characterized through

various quantitative assays. The following tables summarize key data points related to its

potency, binding affinity, and tissue distribution.

Table 1: Potency of Uroguanylin Peptides in T84 Cell
cGMP Assay

Peptide Relative Potency Reference

Opossum Uroguanylin-(2-15)
10-fold more potent than rat

guanylin
[1][2]

Synthetic Rat Guanylin Less potent than E. coli ST [1][2]

Note: T84 cells are of human origin and are a common model for studying guanylin peptides.

Specific EC50 values for rat Uroguanylin-15 in a rat cell line were not available in the reviewed

literature.

Table 2: Binding Affinity of Uroguanylin Peptides to T84
Cell Receptors

Peptide pH Binding Site Ki (nM) Reference

Opossum

Uroguanylin98–

109 (truncated)

8.0 High Affinity 0.14 [3]

Low Affinity 345

5.0 High Affinity 0.19

Low Affinity 404

Note: The binding affinity of uroguanylin is pH-dependent, with increased affinity at acidic pH.

The data presented is for a truncated opossum peptide, as specific Ki values for the full-length

rat Uroguanylin-15 were not found.
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Table 3: Tissue Distribution of Uroguanylin mRNA in
Rats

Tissue Relative mRNA Levels Reference

Proximal Small Intestine Highest

Distal Small Intestine Moderate

Colon Virtually Absent

Table 4: In Vivo Effects of Uroguanylin Infusion in
Wistar-Kyoto Rats

Parameter Dosage Observation Reference

Urine Flow 0.5 µg/kg/min Progressive Increase

Urinary Sodium

Excretion
0.5 µg/kg/min Progressive Increase

Signaling Pathway
Uroguanylin-15 exerts its effects by activating a well-defined signaling cascade initiated by its

binding to the Guanylate Cyclase C (GC-C) receptor, an integral membrane protein.
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Figure 1: Uroguanylin-15 signaling pathway via the GC-C receptor.

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

function of rat Uroguanylin-15.

cGMP Stimulation Assay in T84 Cells
This assay is fundamental for assessing the bioactivity of Uroguanylin-15 by measuring its

ability to stimulate the production of the second messenger, cyclic guanosine monophosphate

(cGMP).
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Cell Preparation

Stimulation

cGMP Extraction

Quantification

Seed T84 cells in 24-well plates

Culture to confluence

Wash cells with buffer

Add Uroguanylin-15 dilutions

Incubate at 37°C for 40 min

Stop reaction with perchloric acid

Neutralize extract with KOH

Centrifuge to pellet precipitate

Quantify cGMP in supernatant using ELISA
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Assay Components

Competitive Binding

Separation

Detection

Sample (unlabeled Uroguanylin)

Mix components and incubate

Radiolabeled Uroguanylin (Tracer) Anti-Uroguanylin Antibody

Competition for antibody binding sites

Precipitate antibody-bound complex

Separate bound from free tracer

Measure radioactivity of bound fraction

Calculate Uroguanylin concentration

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12390031?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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